![molecular formula C22H22N2O2 B2624757 N-(2,6-dimethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 1005300-45-7](/img/structure/B2624757.png)
N-(2,6-dimethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
N-(2,6-dimethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N2O2 and its molecular weight is 346.43. The purity is usually 95%.
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Scientific Research Applications
- F2743-0408 has demonstrated potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest that it interferes with key cellular pathways involved in cancer progression .
- Inflammation plays a crucial role in various diseases. F2743-0408 has been explored for its anti-inflammatory effects. It may modulate inflammatory mediators and suppress the activation of pro-inflammatory pathways, making it a candidate for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- The compound’s structural resemblance to calcium channel blockers has led to investigations into its cardiovascular effects. It may influence vascular tone, blood pressure, and cardiac function. Researchers are studying its potential use in managing hypertension and other cardiovascular disorders .
- F2743-0408 has shown promise in preclinical models as a neuroprotective agent. It may enhance neuronal survival, reduce oxidative stress, and improve cognitive function. Researchers are exploring its potential for neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- Preliminary studies indicate that F2743-0408 possesses antimicrobial properties. It may inhibit the growth of bacteria, fungi, and even some drug-resistant strains. Further research is needed to understand its mechanism of action and potential clinical applications .
- Chemists and computational biologists are intrigued by F2743-0408’s unique structure. Its dihydropyridine scaffold offers opportunities for designing novel compounds with specific biological activities. Researchers explore modifications to optimize its pharmacological properties .
Anticancer Activity
Anti-inflammatory Properties
Cardiovascular Applications
Neuroprotection and Cognitive Enhancement
Antimicrobial Activity
Chemical Biology and Drug Design
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O2/c1-15-8-4-5-11-18(15)14-24-13-7-12-19(22(24)26)21(25)23-20-16(2)9-6-10-17(20)3/h4-13H,14H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZXLEWMPYVEPGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-dimethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.